BENGHE Troubleshooting & Optimization

Check Availability & Pricing

"handling and safety precautions for 2-
(Benzyloxy)-3-methylbenzonitrile"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Benzyloxy)-3-methylbenzonitrile

Cat. No.: B1448584

Technical Support Center: 2-(Benzyloxy)-3-
methylbenzonitrile

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-(Benzyloxy)-3-methylbenzonitrile. Please
consult your institution's safety protocols and the full Safety Data Sheet (SDS) before handling
this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Benzyloxy)-3-methylbenzonitrile?

Al: Based on available data for similar compounds, 2-(Benzyloxy)-3-methylbenzonitrile is
expected to cause skin and eye irritation.[1] Inhalation may lead to irritation of the throat and a
feeling of tightness in the chest, potentially causing coughing or wheezing.[1] Ingestion may
result in soreness and redness of the mouth and throat.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: A comprehensive PPE program is essential.[2] Recommended PPE includes:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3]
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» Skin Protection: Handle with chemical-impermeable gloves that have been inspected prior to
use.[3] Wear a lab coat or chemical-resistant clothing.[2][3]

» Respiratory Protection: Use only in a well-ventilated area or a fume hood.[1] If exposure
limits are exceeded or irritation is experienced, a full-face respirator may be necessary.[3]

Q3: What are the proper storage conditions for 2-(Benzyloxy)-3-methylbenzonitrile?

A3: Store the compound in a cool, well-ventilated area in its original, tightly closed container.[1]
Some sources suggest it may be air-sensitive and should be stored under an inert atmosphere
like Argon.[1]

Q4: What should I do in case of accidental contact with the substance?
A4: Immediate action is crucial:

o Skin Contact: Remove all contaminated clothing and footwear immediately. Wash the
affected area with plenty of soap and water.[1]

o Eye Contact: Immediately flush the eye with running water for at least 15 minutes. Seek
medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the substance
was ingested or inhaled. Seek immediate medical attention.[3]

e Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][4]

Q5: How should I handle a spill of 2-(Benzyloxy)-3-methylbenzonitrile?

A5: For small spills, laboratory personnel with appropriate training and PPE can manage the
cleanup. For large spills (e.g., more than 500 ml), evacuate the area and contact your
institution's emergency response team.[5]

« |solate the Area: Notify others in the vicinity and prevent access to the spill area.[6]
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e Ensure Ventilation & Control Ignition Sources: Work in a well-ventilated area and remove any
potential sources of ignition.[5]

» Contain the Spill: Use an absorbent material to create a dike around a liquid spill to prevent it
from spreading.[5][7]

» Absorb and Neutralize: For liquid spills, cover with a chemical spill powder or absorbent
pads.[8] For solid spills, carefully sweep the material.[5]

o Collect Waste: Use spark-proof tools to collect the absorbed material and place it in a
labeled, sealable container for hazardous waste disposal.[5][3]

o Decontaminate: Clean the spill area with soap and water, and dispose of all contaminated
materials as hazardous waste.[6]

Data Presentation

Physical and Chemical Properties of Benzonitrile Derivatives

2-(Benzyloxy)-3- 2- 2-Methoxy-3-

Property . -
nitrobenzonitrile

methylbenzonitrile Methylbenzonitrile

Molecular Formula

C15H13NO

C8H7N

C8H6N203

Molecular Weight

Data Not Available

117.15 g/mol [9]

178.14 g/mol [10]

CAS Number

Data Not Available

529-19-1[9]

121001-06-7[10]

Boiling Point

Data Not Available

Data Not Available

Data Not Available

Melting Point

Data Not Available

Data Not Available

Data Not Available

Density

Data Not Available

Data Not Available

Data Not Available

Toxicity Data (e.g.,
LD50)

Data Not Available

Data Not Available

Data Not Available

Occupational

Exposure Limits

Data Not Available

Data Not Available

Data Not Available
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Note: Specific quantitative data for 2-(Benzyloxy)-3-methylbenzonitrile was not available in
the search results. The information for related compounds is provided for context.

Experimental Protocols & Workflows

Workflow for Handling a Chemical Spill

The following diagram outlines the general procedure for responding to a chemical spill in a
laboratory setting.
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Caption: Workflow for responding to a chemical spill.
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Hierarchy of Safety Controls

This diagram illustrates the hierarchy of controls for mitigating risks when working with
hazardous chemicals, from most to least effective.
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Caption: Hierarchy of controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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